Cas no 2408936-21-8 (Acetic acid;(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboximidamide)

• Product Name: Acetic acid;(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboximidamide
• CAS No: 2408936-21-8
• MF: C₇H₁₁F₃N₂O₂
• MW: 212.169652223587
• CID: 5987196
• PubChem ID: 146082273
• Update Time: 2023-12-13

Acetic acid;(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2408936-21-8
• rac-(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboximidamide; acetic acid
• EN300-7537200
• Acetic acid;(1R,2R)-2-(trifluoromethyl)cyclopropane-1-carboximidamide

• Inchi： 1S/C5H7F3N2.C2H4O2/c6-5(7,8)3-1-2(3)4(9)10;1-2(3)4/h2-3H,1H2,(H3,9,10);1H3,(H,3,4)/t2-,3-;/m1./s1
• InChI Key： IMPFQIXGMPXILA-SWLXLVAMSA-N
• SMILES： FC([C@@H]1C[C@H]1C(=N)N)(F)F.OC(C)=O

Computed Properties

• Exact Mass: 212.07726208g/mol
• Monoisotopic Mass: 212.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2Ų